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Compound of Interest

Compound Name: Cy7 diacid

cat. No.: B12322769

An In-depth Technical Guide to the Safety and Handling of Cy7 Diacid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Cy7 diacid, a near-
infrared fluorescent dye. Adherence to these guidelines is crucial for ensuring personal safety
and maintaining the integrity of experimental outcomes. While specific toxicological data for
Cy7 diacid is not extensively available, the following recommendations are based on
information for Cy7 diacid and similar cyanine dyes.

Chemical and Physical Properties

Cy7 diacid is a bifunctional dye molecule characterized by two carboxylic acid groups and
near-infrared fluorescence.[1][2][3]

Table 1: Chemical and Physical Properties of Cy7 Diacid
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Property Value Source
Chemical Formula C42H53CIN204 [2]
Molecular Weight 685.35 [2]
Appearance Solid

Solubility No data available

Excitation Maximum (nm) ~745

Emission Maximum (nm) ~800

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Cy7 diacid is classified as follows:

o Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.
e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.
o Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.

e P391: Collect spillage.
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e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure.

Table 2: Required Personal Protective Equipment (PPE) for Handling Cy7 Diacid

Stage of Handling Required PPE

Receiving and Storage Safety glasses, Nitrile gloves
Preparation of Solutions Safety goggles, Nitrile gloves, Lab coat
Experimental Use Safety goggles, Nitrile gloves, Lab coat

Safety goggles, Nitrile gloves (double-gloving

Spill Cleanup recommended), Lab coat, Dust mask (for solid
spills)
Waste Disposal Safety goggles, Nitrile gloves, Lab coat
Source:

Experimental Protocols
Receiving and Inspection

Upon receiving the compound, visually inspect the packaging for any signs of damage or
leakage. If the container is compromised, do not open it. Isolate the package in a fume hood
and contact your institution's Environmental Health and Safety (EHS) office for guidance.

Storage

Proper storage is crucial for maintaining the dye's integrity.

Table 3: Storage Conditions for Cy7 Diacid
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E Short-term Storage (days Long-term Storage
orm
to weeks) (months to years)
Solid (Powder) 0-4°C, dry and dark -20 °C, dry and dark
In Solvent Not specified -80 °C
Sources:

General storage guidelines include:

Store in a tightly sealed container in a cool, dry, and dark place.

Transportation at room temperature for up to 2-3 weeks is acceptable.

Avoid prolonged exposure to light.

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Preparation of Solutions

Work in a well-ventilated area, preferably a chemical fume hood, especially when handling
the solid form to avoid inhalation of dust.

To prepare aqueous solutions, use high-purity water (e.g., Milli-Q).

Carefully weigh the required amount of the solid, avoiding the creation of dust.

Slowly add the solid to the solvent while stirring to ensure complete dissolution.

Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Spill Cleanup

In the event of a spill, follow these procedures:

Small Spills:
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o Alert others in the immediate area.

o Wear appropriate PPE.

o If the spill is a solid, gently cover it with a damp paper towel to prevent dust generation.
o If the spill is a liquid, absorb it with an inert material (e.g., vermiculite, sand).

o Collect the absorbed material and contaminated items into a sealed, labeled hazardous
waste container.

o Clean the spill area with soap and water.
o Large Spills:
o Evacuate the area immediately.

o Alert your supervisor and your institution's EHS office.

Waste Disposal

All Cy7 diacid waste should be treated as hazardous chemical waste.

e Solid Waste: Unused solid Cy7 diacid and contaminated materials (e.g., pipette tips, gloves)
should be placed in a designated and clearly labeled hazardous waste container.

o Liquid Waste: Dispose of solutions in a designated hazardous waste container.

o Ensure all waste containers are compatible, properly sealed, and clearly labeled with
"Hazardous Waste" and the full chemical name.

o Store waste containers in a designated satellite accumulation area for collection by EHS
personnel.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
separating the eyelids with fingers. Seek medical attention.
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» Skin Contact: Wash the affected area immediately with soap and water. Remove
contaminated clothing.

 Ingestion: If swallowed, rinse mouth with water if the person is conscious. Call a poison
center or doctor for advice. Do not induce vomiting.

« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Visualized Workflows

The following diagrams illustrate key safety and handling procedures for Cy7 diacid.
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Caption: Workflow for receiving and inspecting Cy7 diacid shipments.
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Caption: Protocol for responding to a Cy7 diacid spill.
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Caption: Workflow for the proper disposal of Cy7 diacid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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